N-(4-amino-2-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-bromobenzamide

• IUPAC Name: N-[4-amino-2-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-bromobenzamide
• InChI: InChI=1S/C21H20BrN5O3S/c1-11-3-4-12(2)15(9-11)24-16(28)10-31-21-26-18(23)17(20(30)27-21)25-19(29)13-5-7-14(22)8-6-13/h3-9H,10H2,1-2H3,(H,24,28)(H,25,29)(H3,23,26,27,30)
• InChI Key: OTXOLHPINWPJGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)Br)N
• Molecular Formula: C21H20BrN5O3S
• Molecular Weight: 502.4 g/mol

Description

“4-Amino-2,5-dimethylphenol” is a chemical compound with the molecular formula C8H11NO and a molecular weight of 137.18 g/mol. It’s also known by other names such as 4-amino-2,5-xylenol, phenol, 4-amino-2,5-dimethyl, and 2,5-dimethyl-4-aminophenol.

Physical and Chemical Properties This compound appears as a white to beige powder. It has a melting point of 242°C to 243°C. The compound is 95% pure and its linear formula is (CH3)2C6H2(OH)NH2.

Scientific Research Applications

Drug Development and Molecular Interaction Studies

N-(4-amino-2-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-bromobenzamide, due to its complex chemical structure, has been a subject of interest in the development of novel pharmaceutical compounds and the study of molecular interactions. One of the primary areas of application is in the synthesis and evaluation of derivatives for their potential as anticancer agents. The molecule's ability to bind selectively to certain cellular targets makes it a valuable scaffold for the development of drugs aimed at inhibiting the growth of cancer cells.

Synthesis of Novel Compounds

The molecule serves as a precursor in the synthesis of novel compounds with potential therapeutic applications. Researchers have explored its reactivity and ability to form various derivatives, each possessing unique biological activities. For instance, the synthesis of new aromatic polyimides demonstrated the molecule's versatility in forming polymers with high thermal stability, which could have applications in material science as well as in biomedicine (Butt et al., 2005).

Safety and Hazards

The compound is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes in contact with skin, and wearing protective gloves/clothing/eye protection/face protection.